1-(Tetrahydrothiophen-3-yl)-4-((4-(trifluoromethoxy)phenyl)sulfonyl)-1,4-diazepane
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Description
1-(Tetrahydrothiophen-3-yl)-4-((4-(trifluoromethoxy)phenyl)sulfonyl)-1,4-diazepane is a useful research compound. Its molecular formula is C16H21F3N2O3S2 and its molecular weight is 410.47. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques and Applications
Electrophilic Trifluoromethylthiolation Reagents
A study highlights the use of diazo-triflone as an effective electrophilic trifluoromethylthiolation reagent under copper catalysis, transforming a broad set of enamines, indoles, β-keto esters, pyrroles, and anilines into corresponding trifluoromethylthio compounds. This process underscores the utility of trifluoromethylsulfonyl derivatives in synthesizing β-lactam triflones, indicating a broader application of such compounds in synthetic chemistry (Huang et al., 2016).
[3 + 2]-Cycloaddition Reactions
Another research explored the synthesis of 4-(trifluoromethyl)tetrahydrothiophenes with various functional groups through [3 + 2]-cycloaddition reactions, showcasing the versatility of trifluoromethyl and tetrahydrothiophene derivatives in creating structurally diverse compounds for potential applications in materials science and pharmaceuticals (Markitanov et al., 2019).
Multicomponent Reaction Synthesis
The compound's framework is also relevant in the context of a Ugi multicomponent reaction followed by an intramolecular SN2 reaction, leading to the synthesis of 1-sulfonyl 1,4-diazepan-5-ones. This methodology signifies the compound's potential in facilitating the synthesis of complex molecular architectures, indicating its utility in drug discovery and development processes (Banfi et al., 2007).
Catalytic and Photochemical Reactions
Research on the photochemical reactions of diazoketones without nitrogen elimination and the synthesis of N-substituted hydrazones showcases innovative approaches to C−H functionalization. Such studies illuminate the compound's role in advancing synthetic methodologies that could lead to new chemical entities (Rodina et al., 2016).
properties
IUPAC Name |
1-(thiolan-3-yl)-4-[4-(trifluoromethoxy)phenyl]sulfonyl-1,4-diazepane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21F3N2O3S2/c17-16(18,19)24-14-2-4-15(5-3-14)26(22,23)21-8-1-7-20(9-10-21)13-6-11-25-12-13/h2-5,13H,1,6-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXWSHVIDCVBNBJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN(C1)S(=O)(=O)C2=CC=C(C=C2)OC(F)(F)F)C3CCSC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21F3N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.